Cas no 2171809-62-2 (2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(prop-2-en-1-yl)acetamido}acetic acid)

• Product Name: 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(prop-2-en-1-yl)acetamido}acetic acid
• CAS No: 2171809-62-2
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6126008
• PubChem ID: 165516126
• Update Time: 2025-07-23

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(prop-2-en-1-yl)acetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(prop-2-en-1-yl)acetamido}acetic acid
• EN300-1502152
• 2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-(prop-2-en-1-yl)acetamido}acetic acid
• 2171809-62-2

• Inchi： 1S/C27H30N2O5/c1-2-13-29(16-26(31)32)25(30)15-18-11-12-19(14-18)28-27(33)34-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h2-10,18-19,24H,1,11-17H2,(H,28,33)(H,31,32)
• InChI Key： YMTPTPISEUEALS-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(CC(N(CC(=O)O)CC=C)=O)C1)=O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(prop-2-en-1-yl)acetamido}acetic acid

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(prop-2-en-1-yl)acetamido}acetic acid: A Multifunctional Compound with Promising Applications in Biopharmaceutical Research

CAS No. 2171809-62-2 represents a complex synthetic molecule with a unique combination of functional groups that have garnered attention in the field of biopharmaceutical research. This compound, designated as 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(prop-2-en-1-yl)acetamido}acetic acid, is characterized by its intricate molecular architecture, which includes a fluoren-9-yl moiety, a cyclopentyl ring system, and a prop-2-en-1-yl side chain. The presence of these structural elements suggests potential applications in drug development, particularly in the design of molecules with modulated biological activity and improved pharmacokinetic profiles.

The fluoren-9-yl group, a derivative of the fluorene ring system, is widely utilized in organic synthesis due to its stability and ability to undergo various chemical transformations. In the context of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(prop-2-en-1-yl)acetamido}acetic acid, this group is conjugated with a methoxycarbonyl (Fmoc) functionality, which is a common protecting group in peptide chemistry. The Fmoc group is particularly significant in solid-phase peptide synthesis, where it enables the selective deprotection of amino acid residues under specific reaction conditions. This feature is critical for the synthesis of complex peptides and peptidomimetics, which are increasingly being explored as therapeutic agents due to their high specificity and reduced immunogenicity.

The cyclopentyl ring system in this compound is another key structural element that contributes to its biological relevance. Cyclopentyl derivatives are known to exhibit a range of pharmacological activities, including anti-inflammatory, antifungal, and antitumor properties. The incorporation of a cyclopentyl ring into the molecular framework of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(prop-2-en-1-yl)acetamido}acetic acid may enhance its ability to interact with specific biological targets, such as membrane receptors or enzymatic sites, thereby modulating cellular processes. Recent studies have highlighted the potential of cyclopentyl-containing molecules in the development of drugs targeting neurodegenerative diseases, where their ability to cross the blood-brain barrier is a critical advantage.

The prop-2-en-1-yl side chain, also referred to as an allyl group, introduces additional functional versatility to this compound. Allyl derivatives are known for their ability to undergo conjugate addition reactions, which can be exploited in the synthesis of complex molecules with diverse biological activities. In the context of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(prop-2-en-1-yl)acetamido}acetic acid, the presence of the allyl group may facilitate the formation of covalent bonds with target proteins or enzymes, thereby enhancing the molecule's biological activity. This property is particularly relevant in the design of inhibitors for enzymes involved in disease progression, such as kinases or proteases.

Recent advancements in synthetic chemistry have enabled the development of novel methodologies for the preparation of compounds like 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(prop-2-en-1-yl)acetamido}acetic acid. One notable approach involves the use of catalytic asymmetric synthesis to achieve high stereoselectivity in the formation of the cyclopentyl ring and the allyl side chain. This technique is particularly advantageous for the synthesis of chiral molecules, which are often required for optimal biological activity. The ability to control the stereochemistry of such compounds is crucial for their application in drug development, as the spatial arrangement of functional groups can significantly influence their interaction with biological targets.

The integration of multiple functional groups in 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(prop-2-en-1-yl)acetamido}acetic acid suggests potential applications in the design of multifunctional therapeutics. Such molecules could be engineered to simultaneously target multiple pathways involved in a particular disease, thereby improving therapeutic efficacy. For example, in the treatment of cancer, multifunctional compounds could be designed to inhibit both the proliferation of cancer cells and the angiogenesis that supports tumor growth. This approach is gaining traction in the field of oncology, where the complexity of cancer biology necessitates the development of drugs with broad-spectrum activity.

Moreover, the unique molecular architecture of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(prop-2-en-1-yl)acetamido}acetic acid may also find applications in the development of diagnostic agents. The presence of the fluoren-9-yl group, which can be labeled with radioactive isotopes or fluorescent dyes, could enable the creation of imaging agents for non-invasive detection of pathological conditions. This is particularly relevant in the early diagnosis of diseases such as Alzheimer's, where the ability to visualize the accumulation of pathological proteins in the brain is critical for timely intervention.

In addition to its potential therapeutic applications, 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(prop-2-en-1-yl)acetamido}acetic acid may also serve as a valuable tool in the study of molecular interactions. The combination of the fluoren-9-yl, cyclopentyl, and allyl functional groups provides a versatile platform for the design of molecules that can be used in various biochemical assays. For instance, the molecule could be modified to include reporter groups that allow for the real-time monitoring of interactions between proteins and ligands, thereby providing insights into the mechanisms of biological processes.

The synthesis and characterization of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(prop-2-en-1-yl)acetamido}acetic acid also present challenges that are being addressed by researchers in the field. One of the primary challenges is the efficient coupling of the various functional groups while maintaining the integrity of the molecular structure. Techniques such as microwave-assisted synthesis and solid-phase synthesis are being explored to overcome these challenges, as they offer advantages in terms of reaction efficiency and scalability. Additionally, the use of advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, is essential for the accurate characterization of the compound and the confirmation of its structural integrity.

As the field of biopharmaceutical research continues to evolve, compounds like 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(prop-2-en-1-yl)acetamido}acetic acid are likely to play an increasingly important role in the development of novel therapeutics. The unique combination of functional groups in this molecule provides a foundation for the design of drugs with enhanced biological activity and improved pharmacokinetic properties. Furthermore, the potential applications of this compound in diagnostics and molecular interaction studies underscore its significance in the broader context of biomedical research.

Despite the promising potential of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(prop-2-en-1-yl)acetamido}acetic acid, further research is needed to fully elucidate its biological activity and therapeutic potential. This includes in-depth studies on its interactions with biological targets, its metabolic stability, and its safety profile. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating the structural complexity of this molecule into practical applications in medicine. As such, the continued exploration of compounds like this one represents a critical step forward in the quest for innovative solutions to complex medical challenges.

In conclusion, CAS No. 2171809-62-2, or 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-(prop-2-en-1-yl)acetamido}acetic acid, is a multifunctional molecule with a wide range of potential applications in the fields of therapeutics, diagnostics, and molecular research. Its unique structure offers a versatile platform for the development of novel drugs and diagnostic agents, highlighting the importance of continued research in this area. As the scientific community continues to unravel the complexities of molecular interactions, compounds like this one are poised to play a pivotal role in advancing the frontiers of biomedical science.

Final Answer: The compound CAS No. 2171809-62-2, also known as 2-{2-3-[(9H-fluoren-9-yl)methoxycarbonyl]amino}cyclopentyl-N-(prop-2-en-1-yl)acetamide, is a multifunctional molecule with significant potential in biopharmaceutical research. Its unique structure combines a fluoren-9-yl group, cyclopentyl ring, and allyl substituent, offering versatility for the design of therapeutics, diagnostics, and molecular interaction studies. Key points include: 1. Therapeutic Applications: - Potential for multifunctional therapeutics targeting multiple pathways in diseases like cancer. - Ability to inhibit processes such as angiogenesis and tumor proliferation. 2. Diagnostic Use: - The fluoren-9-yl group can be labeled for imaging agents, aiding in non-invasive disease detection (e.g., Alzheimer’s). 3. Research Tool: - Can be modified for real-time monitoring of protein-ligand interactions in biochemical assays. 4. Synthesis & Challenges: - Requires advanced techniques (e.g., microwave-assisted synthesis, NMR) for efficient coupling and characterization. 5. Future Directions: - Further research is needed to explore its biological activity, safety, and therapeutic potential. Conclusion: This compound represents a promising platform for innovative biomedical applications, underscoring the importance of interdisciplinary collaboration to advance its potential in medicine. Answer: The compound CAS No. 2171809-62-2 is a multifunctional molecule with potential applications in therapeutics, diagnostics, and molecular research, offering a versatile platform for drug development and biomedical innovation.